Cas no 52962-42-2 (1-Propanesulfonicacid, 3-[(4-hydroxyphenyl)amino]-)

1-Propanesulfonicacid, 3-[(4-hydroxyphenyl)amino]- structure
52962-42-2 structure
Product Name:1-Propanesulfonicacid, 3-[(4-hydroxyphenyl)amino]-
CAS No:52962-42-2
MF:C9H13NO4S
MW:231.26882147789
CID:385400
PubChem ID:104371
Update Time:2025-04-19

1-Propanesulfonicacid, 3-[(4-hydroxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonicacid, 3-[(4-hydroxyphenyl)amino]-
    • 3-(4-hydroxyanilino)propane-1-sulfonic acid
    • 3-[(4-hydroxyphenyl)amino]propanesulphonic acid
    • 3-((4-Hydroxyphenyl)amino)propanesulphonic acid
    • 3-[(4-hydroxyphenyl)amino]propane-1-sulfonic acid
    • TF32FX2YSH
    • SCHEMBL917583
    • NS00032626
    • 3-[(4-HYDROXYPHENYL)AMINO]PROPANESULFONIC ACID
    • DTXSID30201003
    • 3-(4-HYDROXYPHENYLAMINO)-1-PROPANESULPHONIC ACID
    • 3-(4-Hydroxyphenylamino)-1-propanesulfonic acid
    • EINECS 258-280-7
    • 1-Propanesulfonic acid, 3-((4-hydroxyphenyl)amino)-
    • UNII-TF32FX2YSH
    • 52962-42-2
    • 3-((4-HYDROXYPHENYL)AMINO)PROPANESULFONIC ACID
    • 1-PROPANESULPHONIC ACID, 3-((4-HYDROXYPHENYL)AMINO)-
    • Inchi: 1S/C9H13NO4S/c11-9-4-2-8(3-5-9)10-6-1-7-15(12,13)14/h2-5,10-11H,1,6-7H2,(H,12,13,14)
    • InChI Key: LIUOMZABQMKBFT-UHFFFAOYSA-N
    • SMILES: S(CCCNC1C=CC(=CC=1)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 231.05659
  • Monoisotopic Mass: 231.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 95Ų

Experimental Properties

  • Density: 1.455
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.625
  • PSA: 86.63
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